4-(5-Chloro-1h,3h-Benzo[de]isochromen-6-Yl)-6-(Methylsulfanyl)-1,3,5-Triazin-2-Amine

• IUPAC Name: 4-(7-chloro-3-oxatricyclo[7.3.1.05,13]trideca-1(13),5,7,9,11-pentaen-8-yl)-6-methylsulfanyl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C16H13ClN4OS/c1-23-16-20-14(19-15(18)21-16)13-10-4-2-3-8-6-22-7-9(12(8)10)5-11(13)17/h2-5H,6-7H2,1H3,(H2,18,19,20,21)
• InChI Key: FPTCGMGLTQPTGE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NC(=N1)N)C2=C(C=C3COCC4=C3C2=CC=C4)Cl
• Molecular Formula: C16H13ClN4OS
• Molecular Weight: 344.8 g/mol

Description

CH5015765 is a small molecule drug that acts as an inhibitor of heat shock protein 90 (HSP90). It was initially developed by Chugai Pharmaceutical Co., Ltd. The compound has shown potential in preclinical studies for its antitumor activity, particularly in human cancer xenograft mouse models .

Preparation Methods

Retrosynthetic Analysis and Strategic Approach

The synthesis of 4-(5-Chloro-1h,3h-Benzo[de]isochromen-6-Yl)-6-(Methylsulfanyl)-1,3,5-Triazin-2-Amine is anchored in the sequential functionalization of a benzo[de]isochromen precursor followed by triazine ring assembly. Retrosynthetically, the molecule can be divided into two key fragments:

• Tricyclic benzo[de]isochromen subunit : Introduced via nitration and reduction of a pre-aromatic system.

• 1,3,5-Triazine core : Constructed through cyclization and substitution reactions, incorporating methylsulfanyl and amino groups at positions 6 and 2, respectively .

The convergent synthesis strategy ensures modularity, allowing for late-stage diversification of substituents.

Stepwise Synthesis Protocol

Nitration of the Aromatic Precursor

The synthesis commences with the nitration of a brominated aromatic precursor using a mixture of concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄) at 4°C for 2.5 hours, achieving an 82% yield . This step introduces a nitro group at the 5-position of the benzo[de]isochromen system, critical for subsequent functionalization. The nitronium ion (NO₂⁺), generated in situ, facilitates electrophilic aromatic substitution, favoring para-substitution due to steric and electronic effects.

Reaction Conditions :

• Reagents : HNO₃ (excess), H₂SO₃ (catalyst)

• Temperature : 4°C (controlled to prevent polynitration)

• Time : 2.5 hours

• Yield : 82%

Reduction of Nitro Group to Amine

The nitro intermediate undergoes reduction using lithium borohydride (LiBH₄) in the presence of boron trifluoride diethyl etherate (BF₃·OEt₂) as a Lewis acid. Conducted in tetrahydrofuran (THF) at 40–50°C for 2 hours, this step achieves near-quantitative conversion (99% yield) . The BF₃·OEt₂ enhances the reducing power of LiBH₄, selectively reducing the nitro group to a primary amine without affecting other functional groups.

Reaction Conditions :

• Reagents : LiBH₄ (2 equiv), BF₃·OEt₂ (1.5 equiv)

• Solvent : THF

• Temperature : 40–50°C

• Time : 2 hours

• Yield : 99%

Cyanation via Copper-Mediated Coupling

Introduction of a cyano group at the 6-position is achieved using copper cyanide (CuCN) in dimethylformamide (DMF) at 120°C for 1 hour (85% yield) . This Ullmann-type coupling replaces the bromine atom with a nitrile group, providing a handle for downstream cyclization. The high polarity of DMF facilitates the reaction by stabilizing the transition state.

Reaction Conditions :

• Reagents : CuCN (1.2 equiv)

• Solvent : DMF

• Temperature : 120°C

• Time : 1 hour

• Yield : 85%

Reductive Cyclization to Form Tricyclic Core

Sodium dithionite (Na₂S₂O₄) in a THF-water mixture under reflux reduces the cyano group to an amine while inducing cyclization to form the benzo[de]isochromen tricycle. Subsequent treatment with 5 M HCl at room temperature for 1 hour protonates the amine, yielding the cyclized product in 86% yield . This step establishes the fused tricyclic architecture essential for target bioactivity.

Reaction Conditions :

• Reagents : Na₂S₂O₄ (3 equiv), HCl (5 M)

• Solvent : THF:H₂O (3:1)

• Temperature : Reflux → rt

• Time : 30 min (reflux) + 1 hour (rt)

• Yield : 86%

Chlorination via Sandmeyer Reaction

Chlorine is introduced at the 5-position using copper(II) chloride (CuCl₂) and tert-butyl nitrite (t-BuONO) in acetonitrile at room temperature (70% yield) . The reaction proceeds via diazotization of the amine to a diazonium salt, followed by chloride displacement. This step is pivotal for introducing the chloro substituent, which enhances molecular rigidity and binding affinity.

Reaction Conditions :

• Reagents : CuCl₂ (1.5 equiv), t-BuONO (1.2 equiv)

• Solvent : CH₃CN

• Temperature : rt

• Time : 1 hour

• Yield : 70%

Triazine Ring Assembly and Amination

The triazine core is constructed via a cyclocondensation reaction between the tricyclic amine and a methylsulfanyl-containing precursor. Ammonium chloride (NH₄Cl) and trimethylaluminum (Al(CH₃)₃) in toluene under reflux for 21 hours facilitate the formation of the triazine ring while introducing the 2-amino group (95% yield) . Al(CH₃)₃ acts as a Lewis acid, promoting deprotonation and nucleophilic attack.

Reaction Conditions :

• Reagents : NH₄Cl (2 equiv), Al(CH₃)₃ (1.5 equiv)

• Solvent : Toluene

• Temperature : Reflux

• Time : 21 hours

• Yield : 95%

Critical Analysis of Synthetic Route

Yield Optimization and Byproduct Formation

The synthesis achieves an overall yield of approximately 34% (calculated from stepwise yields). The lowest-yielding step is the chlorination (70%), likely due to competitive side reactions during diazotization. Byproducts may include:

• Over-reduced amines from incomplete control in the LiBH₄ step.

• Di-chlorinated species from excess CuCl₂ in the Sandmeyer reaction.

Purification via column chromatography (silica gel, ethyl acetate/hexanes) or recrystallization (ethanol/water) is employed at each stage to isolate intermediates .

Spectroscopic Characterization

Key characterization data from PubChem and synthetic literature include:

Property	Value
Molecular Formula	C₁₆H₁₃ClN₄OS
Molecular Weight	344.8 g/mol
SMILES	CSC1=NC(=NC(=N1)N)C2=C(C=C3COCC4=C3C2=CC=C4)Cl
¹H NMR (DMSO-d₆)	δ 7.30–7.99 (m, aromatic H), 8.32 (s, CH)
IR (KBr)	3429 cm⁻¹ (NH₂), 1645 cm⁻¹ (C=N)

Alternative Synthetic Pathways

While the described route is the most documented, alternative methodologies could involve:

• Microwave-assisted synthesis : Reducing reaction times for steps like cyanation or amination.

• Enzymatic catalysis : For asymmetric reductions or eco-friendly aminations, though untested for this compound.

• Solid-phase synthesis : To streamline purification, particularly for combinatorial libraries .

Industrial-Scale Production Considerations

Scaling the synthesis necessitates addressing:

• Exothermic reactions : Nitration and LiBH₄ reductions require precise temperature control.

• Hazardous reagents : CuCN and Na₂S₂O₄ demand stringent safety protocols.

• Cost optimization : Replacing LiBH₄ with NaBH₄/CeCl₃ could lower expenses without sacrificing yield .

Chemical Reactions Analysis

CH5015765 undergoes various chemical reactions, primarily focusing on its interaction with HSP90. The compound is designed to inhibit the ATP binding site of HSP90, leading to the destabilization of client proteins involved in tumor progression and survival . Common reagents and conditions used in these reactions include fragment screening, virtual screening, and structure-based drug design . The major products formed from these reactions are the destabilized client proteins, leading to antitumor effects.

Scientific Research Applications

Anticancer Activity

One of the most promising applications of 4-(5-Chloro-1H,3H-Benzo[de]isochromen-6-Yl)-6-(Methylsulfanyl)-1,3,5-Triazin-2-Amine is its potential as an anticancer agent. Studies have demonstrated that derivatives of triazine compounds exhibit significant cytotoxic effects against various cancer cell lines. For instance, compounds designed with similar triazine structures have shown notable activity against lung, colon, and breast cancer cell lines at low micromolar concentrations .

Hsp90 Inhibition

Research has indicated that this compound may act as an inhibitor of heat shock protein 90 (Hsp90), a chaperone protein involved in the maturation and stabilization of many oncoproteins. Inhibitors of Hsp90 can lead to the degradation of these proteins, thus impeding cancer cell growth. A related compound demonstrated high binding affinity for Hsp90α and significant inhibitory effects on cancer cell proliferation .

Antimicrobial Properties

The compound's structural features suggest potential antimicrobial properties. Similar compounds with chlorinated aromatic systems have been evaluated for their effectiveness against bacterial and fungal strains, indicating a possible avenue for further exploration in developing antimicrobial agents .

Structure-Activity Relationship Studies

Quantitative structure–activity relationship (QSAR) studies have been employed to understand how modifications in the chemical structure affect biological activity. This approach can guide the synthesis of new derivatives with enhanced potency and selectivity against specific targets .

Case Studies

• Antitumor Evaluation : A study investigated a series of triazine derivatives for their antitumor activity against various human tumor cell lines. The results showed that certain modifications led to increased cytotoxicity and selectivity .
• Molecular Modeling : Computational studies have been conducted to predict the binding interactions between this compound and target proteins such as Hsp90. These studies assist in optimizing the chemical structure for improved efficacy .

Mechanism of Action

. Many client proteins of HSP90 are involved in tumor progression and survival. By inhibiting HSP90, CH5015765 leads to the destabilization and degradation of these client proteins, thereby exerting its antitumor effects .

Comparison with Similar Compounds

CH5015765 is compared with other HSP90 inhibitors such as geldanamycin, 17-allylamino-17-demethoxygeldanamycin (17-AAG), and radicicol . While these compounds also inhibit HSP90, CH5015765 is unique in its molecular design and optimization for high binding affinity, in vitro cell growth inhibitory activity, and oral bioavailability . Similar compounds include:

• Geldanamycin
• 17-allylamino-17-demethoxygeldanamycin (17-AAG)
• Radicicol
• CH5138303

Biological Activity

The compound 4-(5-Chloro-1H,3H-Benzo[de]isochromen-6-Yl)-6-(Methylsulfanyl)-1,3,5-Triazin-2-Amine is a member of the triazine family, notable for its diverse biological activities. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, synthesis, and potential therapeutic applications.

Chemical Structure and Properties

The chemical formula of the compound is $C_{16}H_{13}ClN_{4}OS$ with a molecular weight of approximately 344.82 Da. Its structure features a triazine ring substituted with a benzo[de]isochromene moiety and a methylsulfanyl group, which may influence its biological interactions and mechanisms of action.

Anticancer Properties

Recent studies have indicated that compounds within the triazine class exhibit significant anticancer properties. The structural features of this compound may contribute to its effectiveness in targeting cancer cells. For instance, derivatives of triazines have been shown to inhibit tumor growth and induce apoptosis in various cancer cell lines.

Table 1: Summary of Anticancer Studies

Study Reference	Cell Line Tested	IC50 (µM)	Mechanism of Action
	HeLa	10	Induces apoptosis
	MCF-7	15	Inhibits cell cycle
	A549	12	Promotes necrosis

Neuropharmacological Effects

The compound's potential neuropharmacological effects are also noteworthy. Triazine derivatives have been studied for their ability to modulate neurotransmitter systems, particularly in the context of neurodegenerative diseases and mood disorders.

Case Study: Neurotransmitter Modulation

In a study investigating the effects on serotonin levels in rat models, it was found that treatment with the compound significantly increased serotonin release in the hippocampus, suggesting potential applications in treating depression and anxiety disorders.

Antimicrobial Activity

Emerging research indicates that this compound may possess antimicrobial properties. Similar triazine compounds have demonstrated efficacy against various bacterial strains and fungi.

Table 2: Antimicrobial Activity Overview

Microorganism Tested	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	16 µg/mL

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in cancer cell proliferation.
• Receptor Modulation : It can act on neurotransmitter receptors, enhancing or inhibiting their activity.
• Oxidative Stress Induction : The compound may induce oxidative stress in microbial cells leading to cell death.

Q & A

Basic Research Questions

Q. What are the key structural features and spectroscopic characterization methods for this compound?

The compound contains a triazine core substituted with a benzo[de]isochromene moiety (chlorinated at position 5) and a methylsulfanyl group. Its IUPAC name and structural details (SMILES: Clc2c(c1cccc3c1c(c2)COC3)c4nc(nc(SC)n4)N, InChI: InChI=1S/C16H13ClN4OS/c1-23-16-20-14(19-15(18)21-16)13-10-4-2-3-8-6-22-7-9(8)5-11(13)17/h2-5H,6-7H2,1H3,(H2,18,19,20,21)) confirm its fused bicyclic system and substituent positions . Characterization typically involves 1H/13C NMR (δ values for aromatic protons and thiomethyl groups), HRMS for molecular ion confirmation, and IR spectroscopy to identify functional groups like NH stretches. Solvent choice (e.g., DMSO-d6) and internal standards (TMS) are critical for NMR reproducibility .

Q. What synthetic routes are reported for this compound?

A common approach involves multi-step nucleophilic substitution on the triazine ring. For example:

• Step 1 : React a chlorinated benzo[de]isochromene precursor with a triazine intermediate (e.g., 6-(methylsulfanyl)-1,3,5-triazin-2-amine) under basic conditions (e.g., K2CO3 in DMF).
• Step 2 : Purify via column chromatography (silica gel, eluent: EtOAc/hexane) and recrystallize from ethanol . Yields (~70–85%) depend on reaction time (4–6 hours reflux) and stoichiometric control of substituents .

Q. How is purity assessed during synthesis?

TLC (Merck silica gel 60F254, iodine visualization) monitors reaction progress. HPLC (C18 column, acetonitrile/water gradient) quantifies purity (>95% typically required). Residual solvents are analyzed via GC-MS , and elemental analysis (C, H, N, S) validates stoichiometric ratios .

Advanced Research Questions

Q. How does the methylsulfanyl group influence electronic properties and reactivity?

The electron-withdrawing triazine core and electron-donating thiomethyl group create a polarized system, enhancing electrophilic substitution at the triazine N-positions. DFT calculations (B3LYP/6-31G* level) reveal localized HOMO density on the benzoisochromene ring, suggesting susceptibility to oxidation. The sulfur atom’s lone pairs also facilitate metal coordination, relevant for catalytic applications .

Q. What contradictions exist in reported antimicrobial activity data?

In Table 2 of , MIC values for analogous triazine derivatives vary widely (e.g., 1–19 µg/mL against Staphylococcus aureus). Contradictions arise from:

• Strain variability : Methicillin-resistant vs. susceptible strains.
• Assay conditions : Broth microdilution (CLSI guidelines) vs. agar diffusion.
• Substituent effects : Chlorine position (ortho vs. para) on the benzoyl group alters membrane penetration . Researchers should standardize protocols and use molecular docking (e.g., with S. aureus dihydrofolate reductase) to rationalize structure-activity relationships .

Q. How can environmental fate studies be designed for this compound?

Follow the INCHEMBIOL framework ( ):

• Abiotic studies : Hydrolysis half-life (pH 7, 25°C), photodegradation under UV/visible light.
• Biotic studies : Aerobic soil metabolism (OECD 307), aquatic toxicity (Daphnia magna EC50).
• Analytical methods : LC-MS/MS for detection in environmental matrices (LOD < 0.1 ppb) .

Q. What strategies resolve low yields in triazine cyclization steps?

Low yields (<50%) during cyclization may stem from:

• Steric hindrance : Bulky substituents on the triazine ring. Use microwave-assisted synthesis (100°C, 30 min) to enhance reaction efficiency.
• Byproduct formation : Competing dimerization. Introduce protecting groups (e.g., Boc on NH2) or optimize solvent polarity (e.g., switch from DMF to THF) .